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Compound of Interest

Compound Name: 1-Bromo-2-pentyne

Cat. No.: B134421

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1-Bromo-2-pentyne. Adherence to these procedures is critical for
ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromo-2-pentyne is a flammable liquid and vapor that can cause skin and serious eye
irritation.[1][2] It may also cause respiratory irritation.[1][2][3] Inhalation of high concentrations
of vapor may lead to symptoms such as headache, dizziness, tiredness, nausea, and vomiting.

[1][2]

Table 1: Personal Protective Equipment (PPE) for Handling 1-Bromo-2-pentyne
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Protection Type

Recommended Equipment

Specifications and
Remarks

Eye Protection

Chemical safety goggles or a

face shield.

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[2] A face
shield is recommended when
there is a significant risk of

splashing.

Hand Protection

Chemical-resistant gloves.

Inspect gloves prior to use.
Use proper glove removal
technique to avoid skin
contact. While specific
breakthrough times for 1-
Bromo-2-pentyne are not
readily available, gloves made
of neoprene, nitrile, or butyl
rubber are generally
recommended for similar

halogenated hydrocarbons.[4]

Skin and Body Protection

Flame-retardant lab coat,
chemical-resistant apron, and

closed-toe shoes.

A complete suit protecting
against chemicals and flame-
retardant antistatic protective
clothing should be worn for
larger quantities or when there

is a higher risk of exposure.[5]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator with organic vapor

To be used if engineering
controls (e.g., fume hood) are
insufficient or during
emergency situations. For
small-scale laboratory use, a

half mask with a valve filter

cartridges.
(EN405) or a half mask
(EN140) with an appropriate
filter is recommended.[1]
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Quantitative Data

Table 2: Physical and Chemical Properties of 1-Bromo-2-pentyne

Property Value

Molecular Formula C5H7BI[3]

Molar Mass 147.01 g/mol [3]

Appearance Colorless to Yellow-Green Liquid[2]
Density 1.438 g/mL at 25 °C[3]

Boiling Point 93-94 °C /113 mmHg[3]

Flash Point 36 °C/96.8 °F[2]

Solubility Miscible with ether.[3]

Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the necessary steps for the safe handling of 1-Bromo-2-pentyne from

preparation to disposal.

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.benchchem.com/product/b134421?utm_src=pdf-body
https://www.chembk.com/en/chem/1-Bromo-2-pentyne
https://www.chembk.com/en/chem/1-Bromo-2-pentyne
https://www.fishersci.com/store/msds?partNumber=AC439570010&productDescription=1-BROMO-2-PENTYNE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chembk.com/en/chem/1-Bromo-2-pentyne
https://www.chembk.com/en/chem/1-Bromo-2-pentyne
https://www.fishersci.com/store/msds?partNumber=AC439570010&productDescription=1-BROMO-2-PENTYNE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chembk.com/en/chem/1-Bromo-2-pentyne
https://www.benchchem.com/product/b134421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Preparation Emergency Procedures
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Caption: Workflow for the safe handling of 1-Bromo-2-pentyne.
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Experimental Protocols
a. Preparation:

o Don PPE: Before entering the laboratory, put on all required personal protective equipment
as detailed in Table 1.

e Work in a Fume Hood: All work with 1-Bromo-2-pentyne must be conducted in a certified
chemical fume hood to minimize inhalation exposure.[4]

 Inspect Equipment: Ensure all glassware is free of cracks and contaminants. Use spark-
proof tools and explosion-proof equipment.[1][2]

e Grounding: Ground and bond containers when transferring the material to prevent static
discharge.[2][6]

b. Handling:

» Dispensing: Use only non-sparking tools when opening and dispensing 1-Bromo-2-pentyne.
[2][6] Keep the container tightly closed when not in use.[2][7]

o Heating: Keep away from heat, sparks, open flames, and hot surfaces.[1][2][7] If heating is
required, use a well-controlled heating mantle or oil bath.

e Incompatible Materials: Avoid contact with strong oxidizing agents.[2]
c. Cleanup and Disposal:

o Decontamination: Decontaminate all glassware and equipment that has come into contact
with 1-Bromo-2-pentyne.

e Waste Collection: Collect all waste containing 1-Bromo-2-pentyne in a designated, properly
labeled, and sealed container for halogenated organic waste.

o Disposal: Dispose of chemical waste through your institution's Environmental Health and
Safety (EHS) office, following all local, regional, and national regulations.[2] Do not empty
into drains.[2]
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» Post-Handling: After work is complete, remove and wash contaminated clothing and gloves
before reuse. Wash hands thoroughly with soap and water.[1]

Emergency Procedures

o Skin Contact: Immediately take off all contaminated clothing.[1] Rinse skin with plenty of
water for at least 15 minutes.[1] If skin irritation occurs, seek medical attention.[1]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing. If eye
irritation persists, get medical advice/attention.[1]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1] If you
feel unwell, call a POISON CENTER or doctor.[1]

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[1] Do not induce
vomiting. Seek immediate medical attention.

o Spill: Remove all sources of ignition.[1] Soak up with inert absorbent material and place in a
suitable, closed container for disposal.[1] Use spark-proof tools and explosion-proof
equipment.[1]

o Fire: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam to
extinguish.[1][2] Water mist may be used to cool closed containers.[1][2] Vapors may form
explosive mixtures with air and can travel to a source of ignition and flash back.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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